Cas no 40664-49-1 (5-methyl-1H-Indole-2,3-dione 3-one)

• Product Name: 5-methyl-1H-Indole-2,3-dione 3-one
• CAS No: 40664-49-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 3163712
• PubChem ID: 2817171
• Update Time: 2025-04-21

5-methyl-1H-Indole-2,3-dione 3-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Indole-2,3-dione 3-one
• Oprea1_131037
• SCHEMBL5739473
• 40664-49-1
• 3-hydrazono-5-methylindolin-2-one
• SCHEMBL20436333
• AKOS024342766

• Inchi： 1S/C9H9N3O/c1-5-2-3-7-6(4-5)8(12-10)9(13)11-7/h2-4,10-11,13H,1H3
• InChI Key： SMHFMKSRMQHUSB-UHFFFAOYSA-N
• SMILES： OC1=C(C2C=C(C)C=CC=2N1)N=N

Computed Properties

• Exact Mass: 175.074561919Da
• Monoisotopic Mass: 175.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.2Ų